Cas no 1368848-66-1 (2-(3,5-dichloro-2-methoxyphenyl)oxirane)

• Product Name: 2-(3,5-dichloro-2-methoxyphenyl)oxirane
• CAS No: 1368848-66-1
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 6086913
• PubChem ID: 82285728
• Update Time: 2025-05-21

2-(3,5-dichloro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloro-2-methoxyphenyl)oxirane
• 1368848-66-1
• EN300-1985950

• Inchi： 1S/C9H8Cl2O2/c1-12-9-6(8-4-13-8)2-5(10)3-7(9)11/h2-3,8H,4H2,1H3
• InChI Key： OHVQYHVKNJMRPS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C1CO1)Cl

Computed Properties

• Exact Mass: 217.9901349g/mol
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3,5-dichloro-2-methoxyphenyl)oxirane

Professional Introduction to 2-(3,5-dichloro-2-methoxyphenyl)oxirane (CAS No. 1368848-66-1)

2-(3,5-dichloro-2-methoxyphenyl)oxirane, a compound with the chemical identifier CAS No. 1368848-66-1, is a highly versatile and synthetically valuable intermediate in the field of organic chemistry. This oxirane derivative, characterized by its 3,5-dichloro-2-methoxyphenyl substituent, has garnered significant attention due to its potential applications in pharmaceutical synthesis, agrochemical development, and material science. The unique structural features of this compound make it an attractive candidate for further exploration in various chemical and biological research domains.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that is widely recognized for its reactivity in nucleophilic substitution reactions. The presence of electron-withdrawing chlorine atoms at the 3 and 5 positions, combined with a methoxy group at the 2 position, imparts distinct electronic and steric properties to the molecule. These features not only influence its reactivity but also contribute to its potential utility in designing novel chemical entities with tailored biological activities.

In recent years, there has been a growing interest in the development of new methodologies for the synthesis of functionalized oxiranes. The compound 2-(3,5-dichloro-2-methoxyphenyl)oxirane has been explored as a key building block in constructing more complex molecular architectures. For instance, its ability to undergo ring-opening reactions with nucleophiles allows for the introduction of diverse functional groups at specific positions, enabling the synthesis of pharmacologically relevant molecules.

One of the most compelling aspects of this compound is its potential application in drug discovery. The 3,5-dichloro-2-methoxyphenyl moiety is reminiscent of several bioactive scaffolds found in therapeutic agents. Researchers have leveraged this structural motif to develop novel compounds with antimicrobial, anti-inflammatory, and anticancer properties. The oxirane ring itself can be further functionalized to enhance binding interactions with biological targets, making it a valuable tool in medicinal chemistry.

The synthesis of 2-(3,5-dichloro-2-methoxyphenyl)oxirane typically involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic strategies have been employed to optimize yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Recent advancements in catalytic methods have further streamlined the preparation process, making it more efficient and environmentally friendly.

The reactivity of this compound has also been investigated in the context of polymer chemistry. Oxiranes are well-known for their ability to participate in ring-opening polymerization reactions, leading to the formation of polymers with unique properties. The incorporation of the 3,5-dichloro-2-methoxyphenyl group into these polymers can impart specific functionalities that are useful in applications such as coatings, adhesives, and specialty materials.

In conclusion, 2-(3,5-dichloro-2-methoxyphenyl)oxirane (CAS No. 1368848-66-1) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its structural features and reactivity make it an invaluable intermediate for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further.